Cas no 1026609-83-5 (tert-butyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate)

• Product Name: tert-butyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate
• CAS No: 1026609-83-5
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 3163348
• PubChem ID: 11435797
• Update Time: 2025-04-21

tert-butyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-Amino-5-aza-spiro[2.4]heptane-5-carboxylic acid tert-butyl ester
• tert-butyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate
• SB15327
• SB15328
• EN300-1590474
• F2147-3635
• AKOS022690846
• (R)-5-Boc-7-amino-5-azaspiro[2.4]heptane
• 1026609-83-5
• SB15329
• MFCD28501843
• SCHEMBL21748741
• DB-405687
• SY246684
• t-Butyl 7-amino-5-aZaspiro[2.4]heptane-5-carboxylate
• PS-16883
• tert-butyl7-amino-5-azaspiro[2.4]heptane-5-carboxylate
• MFCD28501844
• (S)-5-Boc-5-azaspiro[2.4]heptan-7-amine
• SY099493
• AT15811
• SY260595
• MFCD18375095
• 7-Amino-5-Boc-5-azaspiro[2.4]heptane
• tert-butyl 7-amino-5-azaspiro(2.4)heptane-5-carboxylate
• 850-603-5
• BRB60983

• Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-6-8(12)11(7-13)4-5-11/h8H,4-7,12H2,1-3H3
• InChI Key： FNODMLLSUDSGEV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C2(C1)CC2)N)=O

Computed Properties

• Exact Mass: 212.152478g/mol
• Monoisotopic Mass: 212.152478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 212.29g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6Ų